N-[5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-yl]-2-ethylbutanamide
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Description
N-[5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-yl]-2-ethylbutanamide is a useful research compound. Its molecular formula is C14H15Cl2N3OS and its molecular weight is 344.25. The purity is usually 95%.
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Scientific Research Applications
Herbicidal Activity
Research on derivatives of thiadiazole compounds has shown promising herbicidal activities against a variety of weeds. The introduction of chiral active units in these compounds has been found to improve herbicidal activities, highlighting the potential for further optimization in this area (Duan et al., 2010).
Antiviral and Antimicrobial Activities
Several studies have identified thiadiazole derivatives with significant antiviral properties, including activity against Herpes simplex virus type-1 (HSV-1). These findings underscore the potential for developing new antiviral agents based on thiadiazole chemistry (Dawood et al., 2011). Additionally, the antimicrobial potential of these compounds against various bacterial and fungal strains suggests a broad spectrum of applicability in combating microbial infections (Sah et al., 2014).
Anti-inflammatory and Analgesic Activities
The exploration of 1,3,4-thiadiazoles as anti-inflammatory and analgesic agents has produced compounds with significant activities, some comparable to ibuprofen, indicating their potential in pain management and inflammation reduction without the side effects associated with traditional NSAIDs (Shkair et al., 2016).
Anticancer Activity
Thiadiazole derivatives incorporating pyrazole moiety have shown promising anticancer activity, particularly against breast carcinoma cell lines. These compounds present a new avenue for cancer therapy, with specific derivatives exhibiting significant inhibitory effects on tumor cell growth (Gomha et al., 2015).
Corrosion Inhibition
Research into the application of thiadiazoles for corrosion inhibition has uncovered compounds that effectively protect metals in acidic environments. This suggests their utility in industrial applications where metal preservation is critical (Bentiss et al., 2007).
Properties
IUPAC Name |
N-[5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-yl]-2-ethylbutanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15Cl2N3OS/c1-3-8(4-2)12(20)17-14-19-18-13(21-14)10-6-5-9(15)7-11(10)16/h5-8H,3-4H2,1-2H3,(H,17,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YWFNEXNOVUZAHA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CC)C(=O)NC1=NN=C(S1)C2=C(C=C(C=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15Cl2N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.